Cas no 2742659-31-8 (3-bromo-5-iodo-1,4-dimethyl-1H-pyrazole)

• Product Name: 3-bromo-5-iodo-1,4-dimethyl-1H-pyrazole
• CAS No: 2742659-31-8
• MF: C₅H₆BrIN₂
• MW: 300.923012256622
• CID: 6028173
• PubChem ID: 118974309
• Update Time: 2025-06-07

3-bromo-5-iodo-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-iodo-1,4-dimethyl-1H-pyrazole
• EN300-37109694
• SCHEMBL17624324
• 2742659-31-8

• Inchi： 1S/C5H6BrIN2/c1-3-4(6)8-9(2)5(3)7/h1-2H3
• InChI Key： QZCHXBIMNJNDHU-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=NN1C)Br

Computed Properties

• Exact Mass: 299.87591g/mol
• Monoisotopic Mass: 299.87591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-bromo-5-iodo-1,4-dimethyl-1H-pyrazole

Chemical Profile of 3-bromo-5-iodo-1,4-dimethyl-1H-pyrazole (CAS No. 2742659-31-8)

3-bromo-5-iodo-1,4-dimethyl-1H-pyrazole, identified by its CAS number 2742659-31-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities. The presence of both bromo and iodo substituents on the pyrazole ring introduces unique reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 3-bromo-5-iodo-1,4-dimethyl-1H-pyrazole consists of a six-membered aromatic ring containing two nitrogen atoms, with methyl groups at the 1 and 4 positions. The substitution pattern at the 3 and 5 positions with halogen atoms (bromo and iodine, respectively) enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of novel pharmaceuticals and agrochemicals.

In recent years, the demand for halogenated pyrazoles has surged due to their role as key intermediates in the development of bioactive molecules. Specifically, 3-bromo-5-iodo-1,4-dimethyl-1H-pyrazole has been explored in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its potential in generating derivatives that interact with enzymes involved in cancer metabolism. The halogen atoms serve as handles for further functionalization, enabling the creation of libraries of compounds for high-throughput screening.

One notable application of 3-bromo-5-iodo-1,4-dimethyl-1H-pyrazole is in the development of kinase inhibitors. Kinases are a large family of enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the pyrazole core with pharmacophores that can selectively bind to kinase active sites, researchers have been able to design potent inhibitors. The bromo and iodo substituents facilitate the introduction of additional functional groups through palladium-catalyzed reactions, allowing for fine-tuning of binding affinity and selectivity.

Another area where 3-bromo-5-iodo-1H-pyrazole has shown promise is in the synthesis of antimicrobial agents. The pyrazole scaffold is known to exhibit activity against a range of microorganisms, including bacteria and fungi. The incorporation of bromo and iodo groups enhances the compound's ability to disrupt microbial cell wall synthesis or interfere with essential metabolic pathways. Recent research has highlighted derivatives of this compound that exhibit promising efficacy against multidrug-resistant strains.

The agrochemical industry has also benefited from the use of halogenated pyrazoles like 3-bromo-5-iodo-1,4-dimethyl-1H-pyrazole. These compounds are being investigated as potential leads for developing novel pesticides and herbicides. Their structural flexibility allows for modifications that can improve bioavailability and environmental stability while maintaining efficacy against target pests. For example, studies have shown that certain pyrazole derivatives can inhibit enzymes involved in plant growth regulation, offering a new strategy for crop protection.

Synthetic methodologies play a crucial role in leveraging the potential of 3-bromo-5-iodo-1H-pyrazole. Advances in transition metal catalysis have enabled more efficient and scalable routes to functionalized pyrazoles. For instance, palladium-catalyzed cross-coupling reactions allow for the introduction of aryl or vinyl groups at specific positions on the pyrazole ring, expanding its utility as a building block. Additionally, copper-mediated reactions have been explored for further diversification of its structure.

The impact of computational chemistry on the design and optimization of 3-bromo-5-iodo-1H-pyrazole derivatives cannot be overstated. Molecular modeling techniques help predict binding affinities and interactions with biological targets, streamlining the drug discovery process. By integrating experimental data with computational insights, researchers can accelerate the identification of lead compounds with improved pharmacological profiles.

In conclusion,3-bromo-5-iodo-1H-pyrazole (CAS No. 2742659-31-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for medicinal chemists and materials scientists alike. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to remain at the forefront of chemical innovation.